2-(2-methyl-3-nitrophenyl)ethan-1-ol
Overview
Description
2-(2-methyl-3-nitrophenyl)ethan-1-ol is a chemical compound with the molecular formula C9H11NO3. It features a nitrophenyl group attached to an ethan-1-ol moiety, indicating the presence of a hydroxyl (-OH) functional group. This compound is related to 1-(3-nitrophenyl)ethanol and ethanone, 1-(3-nitrophenyl)-.
Preparation Methods
The synthesis of 2-(2-methyl-3-nitrophenyl)ethan-1-ol involves the reduction of 2-(2-methyl-3-nitrophenyl)ethanone using a reducing agent. The synthetic route can be summarized as follows:
- Dissolve 2-(2-methyl-3-nitrophenyl)ethanone in a suitable solvent (e.g., ethanol, methanol).
- Add the reducing agent (e.g., sodium borohydride, lithium aluminum hydride) slowly to the reaction mixture while stirring at a low temperature (e.g., 0-5°C).
- Allow the reaction to proceed for a suitable amount of time (e.g., 1-2 hours).
- Quench the reaction by adding water or a suitable acid (e.g., hydrochloric acid).
- Extract the product using a suitable organic solvent (e.g., diethyl ether).
- Dry the organic layer over anhydrous sodium sulfate.
- Concentrate the organic layer under reduced pressure to obtain the desired product.
Chemical Reactions Analysis
2-(2-methyl-3-nitrophenyl)ethan-1-ol undergoes various chemical reactions, including:
Reduction: The compound can be reduced to form 2-(2-methyl-3-aminophenyl)ethan-1-ol using reducing agents like hydrogen gas with a catalyst or metal hydrides.
Oxidation: It can be oxidized to form 2-(2-methyl-3-nitrophenyl)ethanoic acid using oxidizing agents like potassium permanganate or chromium trioxide.
Substitution: The nitro group can be substituted with other functional groups through nucleophilic aromatic substitution reactions.
Scientific Research Applications
2-(2-methyl-3-nitrophenyl)ethan-1-ol has various scientific research applications, including:
Chemistry: It is used as an intermediate in the synthesis of more complex organic compounds.
Biology: The compound is studied for its potential biological activities, such as antimicrobial and anti-inflammatory properties.
Medicine: Research is ongoing to explore its potential therapeutic applications.
Industry: It is used in the production of dyes, pigments, and other industrial chemicals.
Mechanism of Action
The mechanism of action of 2-(2-methyl-3-nitrophenyl)ethan-1-ol involves its interaction with specific molecular targets and pathways. The nitrophenyl group can undergo reduction to form an amino group, which can then interact with various enzymes and receptors in biological systems. This interaction can lead to the modulation of biochemical pathways, resulting in the compound’s observed effects.
Comparison with Similar Compounds
2-(2-methyl-3-nitrophenyl)ethan-1-ol is similar to other compounds such as 1-(3-nitrophenyl)ethanol and ethanone, 1-(3-nitrophenyl)-. its unique structure, featuring a methyl group on the phenyl ring, distinguishes it from these related compounds. This structural difference can lead to variations in its chemical reactivity and biological activity.
Properties
CAS No. |
855382-76-2 |
|---|---|
Molecular Formula |
C9H11NO3 |
Molecular Weight |
181.2 |
Purity |
95 |
Origin of Product |
United States |
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